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Compound of Interest

Compound Name: Lugrandoside

Cat. No.: B15137834

A comprehensive search for the structure-activity relationship (SAR) of Lugrandoside
derivatives has revealed a significant lack of available scientific literature and experimental
data on this specific topic. While the structure of Lugrandoside, a phenylpropanoid glycoside,
has been elucidated, there is no readily accessible information regarding the synthesis,
biological activity, or SAR of its derivatives.[1]

Initial investigations aimed to collate quantitative data on the biological activities of various
Lugrandoside derivatives, detail experimental protocols, and visualize relevant signaling
pathways. However, the search did not yield any studies that have systematically modified the
structure of Lugrandoside and evaluated the resulting effects on its biological activity.

General searches for structure-activity relationships of other glycoside derivatives provided
insights into how modifications of sugar moieties or aglycone structures can influence biological
activities such as SGLT2 inhibition, antimicrobial effects, and anti-inflammatory properties. For
instance, studies on other O-glucoside derivatives have explored their potential in treating heart
failure by enhancing SGLT2 protein inhibition. These studies often involve molecular docking to
predict interactions with protein targets and in vitro and in vivo experiments to quantify
biological effects. However, this information is not directly applicable to Lugrandoside without
specific studies on its derivatives.

Due to the absence of specific data on Lugrandoside derivatives, it is not possible to construct
a meaningful comparison guide that includes quantitative data tables, detailed experimental
protocols, and signaling pathway diagrams as originally intended. Further research into the
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synthesis and biological evaluation of novel Lugrandoside derivatives is required before a
comprehensive SAR analysis can be conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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